N-(4,6-Dichloropyrimidin-2-yl)formamide
Cat. No. B8745466
Key on ui cas rn:
58910-74-0
M. Wt: 192.00 g/mol
InChI Key: IZHUVFHAMDUSSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03991190
Procedure details
A 250 ml. three necked flask was fitted with a mechanical stirrer, a thermometer, and a reflux condenser with drying tube. To the flask was charged 70 ml. of a 98% formic acid and 3.85 g (0.025 mole) of 2-amino-4,6-dichloropyrimidine as prepared in example 1. Acetic anhydride, 30 ml. was added slowly with stirring to maintain temperature below 50° C. When the addition of acetic anhydride was complete, the mixture was heated for 6 more hours at 50° C and then allowed to stand overnight at room temperature. Excess formic acid and acetic anhydride were evaporated under vacuum. The solid residue was crystallized from 15 ml. of ethyl alcohol. There was obtained 3.7 g of 2-formamido-4,6-dichloropyrimidine (PY-24) in the form of white crystals, melting point, 142°-144° C, yield 77%.
Yield
77%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[N:7]=[C:6]([Cl:8])[CH:5]=[C:4]([Cl:9])[N:3]=1.[C:10](OC(=O)C)(=[O:12])C>C(O)=O>[CH:10]([NH:1][C:2]1[N:7]=[C:6]([Cl:8])[CH:5]=[C:4]([Cl:9])[N:3]=1)=[O:12]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Step Three
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Name
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Quantity
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3.85 g
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Type
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reactant
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Smiles
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NC1=NC(=CC(=N1)Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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three necked flask was fitted with a mechanical stirrer
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CUSTOM
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Type
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CUSTOM
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Details
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a thermometer, and a reflux condenser with drying tube
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ADDITION
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Type
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ADDITION
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Details
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To the flask was charged 70 ml
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ADDITION
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Type
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ADDITION
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Details
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was added slowly
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to maintain temperature below 50° C
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CUSTOM
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Type
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CUSTOM
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|
Details
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Excess formic acid and acetic anhydride were evaporated under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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The solid residue was crystallized from 15 ml
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(=O)NC1=NC(=CC(=N1)Cl)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.7 g | |
| YIELD: PERCENTYIELD | 77% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
